molecular formula Ce B085116 Cerium-141 CAS No. 13967-74-3

Cerium-141

Cat. No.: B085116
CAS No.: 13967-74-3
M. Wt: 140.90828 g/mol
InChI Key: GWXLDORMOJMVQZ-OUBTZVSYSA-N
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Description

Cerium-141, also known as this compound, is a useful research compound. Its molecular formula is Ce and its molecular weight is 140.90828 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Inorganic Chemicals - Metals - Metals, Rare Earth - Lanthanoid Series Elements - Cerium - Cerium Isotopes - Cerium Radioisotopes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nuclear Medicine

Theranostic Applications

One of the most promising applications of 141^{141}Ce is in theranostics, which combines therapeutic and diagnostic capabilities. A study evaluated the use of 141^{141}Ce-labeled complexes for targeting metastatic skeletal lesions. The compound synthesized was 141^{141}Ce-DOTMP (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetramethylenephosphonic acid), which demonstrated significant localization in bone tissues. Biodistribution studies showed retention rates of 2.73% and 2.63% of injected activity per gram in femurs at 3 hours and 14 days post-injection, respectively, indicating its potential as a theranostic agent for cancer patients suffering from painful skeletal metastases .

Gamma Camera Quality Control

Another application of 141^{141}Ce is in the quality control of gamma cameras. A study compared the uniformity results of an 141^{141}Ce-based flood field phantom with those of a standard 57^{57}Co flood source. The results indicated that the 141^{141}Ce phantom maintained consistent uniformity for up to 50 days, making it a viable option for daily quality control in nuclear medicine facilities .

Radiation Therapy

Beta Emission for Cancer Treatment

The beta decay properties of 141^{141}Ce make it suitable for use in radiation therapy. Its decay emits beta particles that can be harnessed to target cancerous tissues effectively. The isotope's characteristics allow for a controlled delivery of radiation to tumors while minimizing exposure to surrounding healthy tissues .

Research Applications

Nuclear Physics Studies

In nuclear physics, 141^{141}Ce is used as a tracer in various experiments to study nuclear reactions and decay processes. For instance, researchers at CERN utilized 141^{141}Ce to investigate its production through neutron capture reactions involving 140^{140}Ce. This research has implications for understanding nucleosynthesis processes in stars and contributes to refining models that describe the formation of heavy elements in the universe .

Gamma-Ray Distribution Studies

The gamma-ray distribution from oriented 141^{141}Ce has been studied extensively to understand its emission characteristics better. Research has shown that aligned 141^{141}Ce nuclei exhibit greater anisotropy than previously reported, which can enhance experimental setups involving beta-ray distributions and heat conduction studies in rare earth ethylsulfate crystals .

Summary Table of Applications

Application AreaSpecific Use CaseKey Findings/Characteristics
Nuclear MedicineTheranostic agent for metastatic skeletal lesionsSignificant localization and retention in bone tissues
Gamma camera quality controlConsistent uniformity results over extended periods
Radiation TherapyBeta emission treatment for cancerEffective targeting with minimized healthy tissue exposure
ResearchTracer in nuclear reactionsInsights into nucleosynthesis processes
Gamma-ray distribution studiesEnhanced anisotropy observed in aligned nuclei

Properties

CAS No.

13967-74-3

Molecular Formula

Ce

Molecular Weight

140.90828 g/mol

IUPAC Name

cerium-141

InChI

InChI=1S/Ce/i1+1

InChI Key

GWXLDORMOJMVQZ-OUBTZVSYSA-N

SMILES

[Ce]

Isomeric SMILES

[141Ce]

Canonical SMILES

[Ce]

Synonyms

141Ce radioisotope
Ce-141 radioisotope
Cerium-141

Origin of Product

United States

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.